(E)-1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C18H18N8O/c27-18(4-3-15-2-1-5-19-11-15)25-8-6-24(7-9-25)16-10-17(22-13-21-16)26-14-20-12-23-26/h1-5,10-14H,6-9H2/b4-3+
• InChI Key: BXQYBXJWWHOHBR-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)C=CC4=CN=CC=C4
• Isomeric SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)/C=C/C4=CN=CC=C4
• Molecular Formula: C18H18N8O
• Molecular Weight: 362.4 g/mol

Description

(E)-1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H18N8O and its molecular weight is 362.397. The purity is usually 95%.
BenchChem offers high-quality (E)-1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Novel Heterocyclic Compounds

Research on novel pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, and pyrido[2,3-d]pyrimidine derivatives, including the synthesis of compounds incorporating a thiazolo[3,2-a]benzimidazole moiety, has shown moderate antibacterial and antifungal effects. These compounds represent a significant area of study within chemical synthesis and biological evaluation, indicating potential for further exploration in drug discovery (H. Abdel‐Aziz, N. Hamdy, I. Fakhr, A. Farag, 2008).

Antiproliferative and Antimicrobial Activity

Another aspect of research involves the synthesis of thieno[2,3-b]pyridines, pyrazolo[1,5-a]pyrimidine, [1,2,4]triazolo[1,5-a]pyrimidine, and pyrimido[1,2-a]benzimidazole derivatives containing pyridine moiety. These studies also include the investigation of antimicrobial activities, providing insights into the potential therapeutic applications of these compounds (M. Mohamed, Eman K. A. Abdelall, Yasser H. Zaki, A. Abdelhamid, 2011).

Anticonvulsant and Antihypertensive Agents

Investigations into the structural and electronic properties of anticonvulsant drugs involving substituted 3-tertiary-amino-6-aryl-pyridazines, -1,2,4-triazines, and -pyrimidines have elucidated the potential of these compounds in the development of new therapeutic agents. The crystal structures and molecular orbital calculations provide a foundation for understanding the pharmacophore's activity and optimizing drug design (Guy Georges, Daniel P. Vercauteren, Guy Evrard, François Durant, 1989).

Synthesis of s-Triazine-Based Thiazolidinones

The synthesis of s-triazine-based thiazolidinones as antimicrobial agents showcases the integration of synthetic organic chemistry with pharmacological screening to identify new compounds with potential utility in combating microbial infections. This research highlights the importance of novel heterocyclic compounds in addressing the need for new antimicrobial drugs (Divyesh Patel, Rahul V. Patel, P. Kumari, N. Patel, 2012).